4-oxo-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)-4H-chromene-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-oxo-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)-4H-chromene-2-carboxamide is a synthetic compound that belongs to the class of chromene derivatives. It has gained significant attention in recent years due to its potential applications in scientific research.
Scientific Research Applications
Green Synthesis and Biological Activities
One area of research focuses on the synthesis of novel derivatives through green chemistry approaches. For instance, the ionic liquid-mediated synthesis of chromone-pyrimidine coupled derivatives exemplifies an efficient, eco-friendly method, highlighting the molecule's relevance in producing compounds with potential antibacterial and antifungal properties (Nikalje, Tiwari, Seijas Vazquez, & Vázquez-Tato, 2017). This method offers advantages such as excellent yields, short reaction times, and reusable catalysts, emphasizing the molecule's versatility in creating biologically active compounds.
Crystallographic Studies
Research on the crystal structure of derivatives reveals insights into the molecular conformation, which is crucial for understanding the compound's interactions and reactivity. Studies on 4-oxo-N-phenyl-4H-chromene-2-carboxamide and its derivatives demonstrate the anti-rotamer conformation about the C-N bond, a feature that might influence the molecule's biological activity and material properties (Reis, Gaspar, Borges, Gomes, & Low, 2013).
Material Science Applications
In material science, the molecule has been incorporated into aromatic polyamides with photosensitive coumarin groups, demonstrating significant properties such as thermal stability and solubility in polar solvents. This research suggests the potential of these compounds in creating new materials with specific optical and thermal properties (Nechifor, 2009).
Antimicrobial Activity
The molecule also serves as a precursor in synthesizing compounds with notable antimicrobial activity. For example, derivatives synthesized under microwave-assisted conditions exhibited significant antibacterial and antifungal activities, showcasing the molecule's utility in developing new antimicrobial agents (Raval, Naik, & Desai, 2012).
Heterocyclic Chemistry
Further research into the molecule's reactions with cyanothioacetamide has led to the formation of chromeno[4,3-b]pyridine derivatives, contributing to heterocyclic chemistry's field by expanding the range of synthesized heterocyclic compounds (Kornev, Tishin, & Sosnovskikh, 2019).
properties
IUPAC Name |
4-oxo-N-[(2-thiophen-2-ylpyridin-4-yl)methyl]chromene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14N2O3S/c23-16-11-18(25-17-5-2-1-4-14(16)17)20(24)22-12-13-7-8-21-15(10-13)19-6-3-9-26-19/h1-11H,12H2,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGYOKQJBELSWNS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)C=C(O2)C(=O)NCC3=CC(=NC=C3)C4=CC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-oxo-N-((2-(thiophen-2-yl)pyridin-4-yl)methyl)-4H-chromene-2-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.